1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine

• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: [4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C19H21N3O4/c1-25-16-11-15(12-17(13-16)26-2)19(24)22-9-7-21(8-10-22)18(23)14-3-5-20-6-4-14/h3-6,11-13H,7-10H2,1-2H3
• InChI Key: FBVPYGVURMULSF-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=NC=C3)OC

Description

1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine, also known as DOI, is a synthetic hallucinogenic drug that belongs to the family of phenethylamines. DOI is known to have a high affinity for the serotonin 5-HT2A receptors, which are responsible for mediating the hallucinogenic effects of the drug.

Mechanism of Action

1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine acts as a partial agonist at the serotonin 5-HT2A receptors, which are predominantly expressed in the prefrontal cortex and other regions of the brain. Activation of these receptors by 1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine leads to the activation of downstream signaling pathways, which ultimately result in the hallucinogenic effects of the drug.
Biochemical and Physiological Effects:
1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine has been shown to induce a range of biochemical and physiological effects in the brain. These effects include increased glutamate release, increased cerebral blood flow, and increased activation of brain regions involved in sensory perception and emotion processing.

Advantages and Limitations for Lab Experiments

1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine has several advantages as a research tool. It is highly selective for the serotonin 5-HT2A receptors, which allows for specific targeting of these receptors in experimental studies. Additionally, 1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine has a long half-life, which allows for prolonged exposure to the drug in animal models.
However, there are also limitations to the use of 1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine in research. 1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine is a potent hallucinogen, which can make it difficult to distinguish between the physiological effects of the drug and the subjective experiences of the animal or human subjects. Additionally, the use of 1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine in animal models is limited by the fact that the drug has not been extensively studied for its safety and toxicity.

Future Directions

There are several future directions for research on 1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine. One area of interest is the role of 5-HT2A receptors in the pathophysiology of psychiatric disorders such as depression and anxiety. Additionally, there is interest in developing selective agonists and antagonists for the serotonin 5-HT2A receptors, which could have therapeutic potential in the treatment of these disorders. Finally, there is interest in studying the long-term effects of 1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine exposure on the brain and behavior, particularly in animal models.

Synthesis Methods

1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine can be synthesized by the reaction of 3,5-dimethoxybenzoyl chloride with isonicotinic acid in the presence of a base such as triethylamine. The resulting product is then reacted with piperazine to yield 1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine.

Scientific Research Applications

1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine has been extensively studied in the field of neuroscience for its ability to interact with the serotonin 5-HT2A receptors. 1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine has been used as a tool to study the role of these receptors in various physiological and pathological conditions. For example, 1-(3,5-Dimethoxybenzoyl)-4-isonicotinoylpiperazine has been used to study the role of 5-HT2A receptors in regulating mood, anxiety, and cognition.